Cas no 912940-80-8 (4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl-)

• Product Name: 4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl-
• CAS No: 912940-80-8
• MF: C₁₀H₉N₇
• MW: 227.225359678268
• MDL: MFCD22572541
• CID: 844934
• PubChem ID: 24823591
• Update Time: 2025-10-21

4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl-
• 2,6-bis(1H-pyrazol-1-yl)pyrimidin-4-ylamine
• SCHEMBL1489646
• 2,6-Bis(1H-pyrazol-1-yl)pyrimidin-4-amine
• 912940-80-8
• CLKPEAJMGWBYCY-UHFFFAOYSA-N

• MDL： MFCD22572541
• Inchi： 1S/C10H9N7/c11-8-7-9(16-5-1-3-12-16)15-10(14-8)17-6-2-4-13-17/h1-7H,(H2,11,14,15)
• InChI Key： CLKPEAJMGWBYCY-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=C(N)N=C(N=1)N1C=CC=N1

Computed Properties

• Exact Mass: 227.09194332g/mol
• Monoisotopic Mass: 227.09194332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.4Ų

Additional information on 4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl-

Introduction to 4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl- (CAS No. 912940-80-8)

4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl-, identified by the Chemical Abstracts Service Number (CAS No. 912940-80-8), is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This bipyrazolylpyrimidine derivative exhibits a unique structural framework, combining the heterocyclic properties of pyrimidine and pyrazole moieties, which makes it a promising candidate for developing novel therapeutic agents. The compound's dual heterocyclic system offers a rich scaffold for further chemical modifications, enabling the exploration of diverse pharmacological activities.

The synthesis of 4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl- involves a multi-step process that typically includes condensation reactions and cyclization steps to establish the bipyrazolyl core. The precise arrangement of the pyrazole rings at the 2 and 6 positions relative to the pyrimidine ring is crucial for its biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling, have been employed to achieve high yields and regioselectivity in its preparation.

Recent studies have highlighted the potential of this compound as a scaffold for inhibiting various enzymatic targets relevant to human diseases. The bipyrazolylpyrimidine core has been shown to interact with biological macromolecules in ways that could lead to the development of small-molecule inhibitors with therapeutic applications. For instance, preliminary in vitro studies suggest that derivatives of 4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl- may exhibit inhibitory effects on kinases and other enzymes involved in signal transduction pathways.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The presence of multiple reactive sites allows for the introduction of various functional groups, enabling the design of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds that can be further optimized for specific therapeutic targets. The compound's structural features also make it amenable to computational studies, such as molecular docking simulations, which can provide insights into its binding interactions with biological targets.

The pharmacological potential of 4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl- has been explored in several recent research publications. These studies have demonstrated its ability to modulate key pathways involved in cancer progression, inflammation, and neurodegenerative diseases. For example, one study reported that certain derivatives of this compound exhibit potent inhibitory activity against Janus kinases (JAKs), which are implicated in autoimmune disorders and leukemias. Another study highlighted its potential as an antioxidant agent, suggesting its utility in combating oxidative stress-related pathologies.

The chemical properties of 4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl- also make it an attractive candidate for developing imaging agents. The bipyrazolyl moiety can be functionalized to incorporate radionuclides or fluorescent tags, allowing for non-invasive visualization of biological processes in vivo. This capability is particularly valuable in diagnostic applications where real-time monitoring of disease progression is essential.

In conclusion,4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-yl- (CAS No. 912940-80-8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis through well-established methodologies ensures scalability for further development. The ongoing research into its pharmacological properties underscores its potential as a therapeutic agent and a tool for diagnostic imaging. As the field continues to evolve,4-Pyrimidinamine, 2,6-di-1H-pyrazol-1-ylyl is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.